m-PEG5-sulfonic acid
Overview
Description
M-PEG5-sulfonic acid is a PEG-based PROTAC linker . It can be used in the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein .
Synthesis Analysis
M-PEG5-sulfonic acid is used in the synthesis of PROTACs . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .Molecular Structure Analysis
The molecular weight of m-PEG5-sulfonic acid is 316.00 and its formula is C11H24O8S . The SMILES representation is COCCOCCOCCOCCOCCS(=O)(O)=O .Chemical Reactions Analysis
M-PEG5-sulfonic acid is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein .Physical And Chemical Properties Analysis
The molecular weight of m-PEG5-sulfonic acid is 316.00 and its formula is C11H24O8S . The SMILES representation is COCCOCCOCCOCCOCCS(=O)(O)=O .Scientific Research Applications
PROTAC Linker
m-PEG5-sulfonic acid is a PEG-based PROTAC linker . PROTACs (PROteolysis TArgeting Chimeras) are a type of drug that can degrade target proteins. They contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . This property makes m-PEG5-sulfonic acid useful in the synthesis of PROTACs.
Increasing Water Solubility
m-PEG5-sulfonic acid contains a sulfonic acid group and a hydrophilic PEG linker . The presence of these groups can increase the water solubility of a compound in aqueous media . This property is particularly useful in drug delivery, where improving the solubility of drugs can enhance their bioavailability.
Esterification Reactions
The sulfonic acid group in m-PEG5-sulfonic acid can participate in esterification reactions . This makes it useful in the synthesis of various esters, which are commonly used in a wide range of applications, from plastics to pharmaceuticals.
Halogenation Reactions
m-PEG5-sulfonic acid can also participate in halogenation reactions . Halogenation is a chemical reaction that involves the addition of one or more halogens to a compound. Halogens are often used in the production of pharmaceuticals, flame retardants, and pesticides.
Replacement Reactions
In addition to esterification and halogenation, the sulfonic acid group in m-PEG5-sulfonic acid can also participate in replacement reactions . This property can be exploited in various chemical synthesis processes.
Research Use
m-PEG5-sulfonic acid is primarily used for research purposes . Its unique properties make it a valuable tool in the development of new drugs and the exploration of various biochemical processes.
Mechanism of Action
Target of Action
m-PEG5-sulfonic acid is primarily used as a PROTAC linker . PROTACs (Proteolysis-Targeting Chimeras) are a class of drugs that work by recruiting an E3 ubiquitin ligase to a target protein, leading to the degradation of the target protein .
Mode of Action
The mode of action of m-PEG5-sulfonic acid involves the synthesis of PROTACs . PROTACs contain two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein . The m-PEG5-sulfonic acid acts as this linker, facilitating the interaction between the E3 ligase and the target protein .
Biochemical Pathways
The key biochemical pathway involved in the action of m-PEG5-sulfonic acid is the ubiquitin-proteasome system . This system is responsible for protein degradation within cells . By linking the E3 ubiquitin ligase to the target protein, PROTACs exploit this system to selectively degrade target proteins .
Pharmacokinetics
It’s known that the hydrophilic peg linker, which m-peg5-sulfonic acid is a part of, increases the water solubility of a compound in aqueous media . This could potentially enhance the bioavailability of the compound.
Result of Action
The primary result of the action of m-PEG5-sulfonic acid is the selective degradation of target proteins . By facilitating the formation of PROTACs, m-PEG5-sulfonic acid enables the specific targeting and degradation of proteins within cells .
Action Environment
The action of m-PEG5-sulfonic acid, as part of a PROTAC, can be influenced by various environmental factors. For instance, the hydrophilic PEG linker increases the water solubility of a compound in aqueous media . This suggests that the compound’s action, efficacy, and stability could be influenced by the hydration status of the environment.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O8S/c1-15-2-3-16-4-5-17-6-7-18-8-9-19-10-11-20(12,13)14/h2-11H2,1H3,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWHMRCZZWNHUNQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCOCCS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O8S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
m-PEG5-sulfonic acid | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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